Cas no 958614-75-0 (5-2,3-Dihydro-3-(4-Morpholinylmethyl)-1H-Indol-1-ylMethyl-2-Methoxy-Benzenemethanol)

• Product Name: 5-2,3-Dihydro-3-(4-Morpholinylmethyl)-1H-Indol-1-ylMethyl-2-Methoxy-Benzenemethanol
• CAS No: 958614-75-0
• MF: C₂₂H₂₈N₂O₃
• MW: 368.469326019287
• CID: 5733838
• PubChem ID: 16673992
• Update Time: 2025-10-16

5-2,3-Dihydro-3-(4-Morpholinylmethyl)-1H-Indol-1-ylMethyl-2-Methoxy-Benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 958614-75-0
• ASN 17927427
• (2-Methoxy-5-((3-(morpholinomethyl)indolin-1-yl)methyl)phenyl)methanol
• AKOS030460410
• Benzenemethanol, 5-[[2,3-dihydro-3-(4-morpholinylmethyl)-1H-indol-1-yl]methyl]-2-methoxy-
• 5-[[2,3-Dihydro-3-(4-Morpholinylmethyl)-1H-Indol-1-yl]Methyl]-2-Methoxy-Benzenemethanol
• 5-2,3-Dihydro-3-(4-Morpholinylmethyl)-1H-Indol-1-ylMethyl-2-Methoxy-Benzenemethanol

• InChI Key： ZZAKICMZKPWQJM-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1C2C=CC=CC=2N(CC2C=CC(=C(CO)C=2)OC)C1

Computed Properties

• Exact Mass: 368.20999276g/mol
• Monoisotopic Mass: 368.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 534.4±50.0 °C(Predicted)
• pka: 14.35±0.10(Predicted)

Additional information on 5-2,3-Dihydro-3-(4-Morpholinylmethyl)-1H-Indol-1-ylMethyl-2-Methoxy-Benzenemethanol

5-2,3-Dihydro-3-(4-Morpholinylmethyl)-1H-Indol-1-ylMethyl-2-Methoxy-Benzenemethanol: A Comprehensive Overview

5-2,3-Dihydro-3-(4-Morpholinylmethyl)-1H-Indol-1-ylMethyl-2-Methoxy-Benzenemethanol (CAS No. 958614-75-0) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure incorporates a morpholinyl group, a methoxy substituent, and a benzenemethanol moiety, making it a versatile scaffold for potential therapeutic agents.

The synthesis of 5-2,3-Dihydro-3-(4-Morpholinylmethyl)-1H-Indol-1-ylMethyl-2-Methoxy-Benzenemethanol involves a multi-step process that typically begins with the preparation of the indole core. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this complex structure with high enantioselectivity. Researchers have employed various strategies, including Stille coupling reactions and Suzuki-Miyaura couplings, to assemble the molecule's intricate framework. These methods not only enhance the yield but also improve the overall purity of the compound, which is crucial for its subsequent biological evaluations.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Studies have demonstrated that 5-2,3-Dihydro... exhibits potent inhibitory activity against key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a strong candidate for the development of novel anti-inflammatory drugs targeting conditions like arthritis and inflammatory bowel disease. Furthermore, preclinical studies have shown that this compound demonstrates selective cytotoxicity against cancer cells, suggesting its potential role in oncology.

The pharmacokinetic profile of 5-2,3-Dihydro... has also been extensively studied. Research indicates that the molecule exhibits favorable absorption and bioavailability when administered orally. Its ability to penetrate cellular membranes efficiently contributes to its efficacy in targeting intracellular pathways involved in disease progression. Additionally, recent investigations into its metabolic stability have revealed that the compound undergoes minimal phase I metabolism, which reduces the risk of toxic metabolite formation.

In terms of structural modifications, scientists have explored various substitutions on the indole ring to optimize the compound's pharmacodynamic properties. For instance, replacing the methoxy group with other electron-donating or withdrawing substituents has been shown to significantly alter the molecule's affinity for specific receptors. These modifications have led to derivatives with enhanced selectivity and reduced off-target effects, paving the way for personalized medicine approaches.

Another area of active research revolves around the use of 5-2,3-Dihydro... as a lead compound for drug delivery systems. Its structural flexibility allows for conjugation with nanoparticles or liposomes, enhancing its ability to deliver therapeutic payloads to specific tissues. This innovative approach has shown particular promise in overcoming challenges associated with drug resistance in cancer treatment.

From an environmental perspective, studies on the ecotoxicology of 5-2,3-Dihydro... have been conducted to assess its potential impact on aquatic ecosystems. Results indicate that at therapeutic concentrations, the compound exhibits low toxicity towards non-target organisms, making it an environmentally friendly option for pharmaceutical applications.

In conclusion, 5-2,3-Dihydro... (CAS No. 958614750) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Ongoing research continues to uncover new therapeutic potentials and refine its pharmacokinetic properties, positioning it as a valuable asset in drug development pipelines.